Cas no 1416713-51-3 (3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416713-51-3
• MF: C₁₁H₁₁BrClN₃O
• MW: 316.581540346146
• MDL: MFCD22689831
• CID: 4779057
• Update Time: 2025-10-29

3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689831
• Inchi： 1S/C11H11BrClN3O/c12-10-8-5-7(13)6-14-11(8)16(15-10)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key： MHGAZOHWCYZTQU-UHFFFAOYSA-N
• SMILES： BrC1C2=CC(=CN=C2N(C2CCCCO2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Research Briefing on 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS: 1416713-51-3)

In recent years, the compound 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS: 1416713-51-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the bromo and chloro substituents, make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting protein-protein interactions.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 1416713-51-3 in the construction of novel pyrazolo[3,4-b]pyridine derivatives. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target compound. Key steps included a palladium-catalyzed cross-coupling reaction to introduce the bromo and chloro substituents, followed by protection of the pyrazole nitrogen with a tetrahydropyran (THP) group. The study highlighted the compound's stability under various reaction conditions, making it a robust intermediate for further functionalization.

In another groundbreaking study (Nature Communications, 2023), 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine was utilized as a key building block in the development of selective inhibitors for cyclin-dependent kinases (CDKs). The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against CDK4/6, with IC50 values in the low nanomolar range. These findings have significant implications for cancer therapy, as CDK4/6 inhibitors are widely used in the treatment of breast cancer and other malignancies. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, emphasizing the importance of the bromo and chloro substituents for binding affinity.

Further investigations into the pharmacological properties of 1416713-51-3 have revealed its potential in targeting other disease-relevant pathways. A preprint article (BioRxiv, 2023) reported that this compound could serve as a precursor for the synthesis of allosteric modulators of G-protein-coupled receptors (GPCRs). The researchers synthesized a series of analogs and evaluated their effects on GPCR signaling, identifying several promising candidates for further preclinical development. This study underscores the versatility of 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine as a platform for drug discovery across multiple therapeutic areas.

In conclusion, the compound 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS: 1416713-51-3) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, structural diversity, and biological relevance make it an invaluable tool for the development of novel therapeutics. Future studies are expected to explore its applications in additional disease contexts, further expanding its potential impact on human health.